Cas no 2137535-13-6 (Sodium 4-(2-methoxy-2-oxoethyl)benzene-1-sulfinate)

• Product Name: Sodium 4-(2-methoxy-2-oxoethyl)benzene-1-sulfinate
• CAS No: 2137535-13-6
• MF: C₉H₉NaO₄S
• MW: 236.22013258934
• CID: 6580457
• PubChem ID: 165455250
• Update Time: 2025-06-13

Sodium 4-(2-methoxy-2-oxoethyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 4-(2-methoxy-2-oxoethyl)benzene-1-sulfinate
• 2137535-13-6
• EN300-722837
• Sodium 4-(2-methoxy-2-oxoethyl)benzene-1-sulfinate

• Inchi： 1S/C9H10O4S.Na/c1-13-9(10)6-7-2-4-8(5-3-7)14(11)12;/h2-5H,6H2,1H3,(H,11,12);/q;+1/p-1
• InChI Key： HZIQGTIXLYDVIY-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)CC(=O)OC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 236.01192422g/mol
• Monoisotopic Mass: 236.01192422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6Ų

Additional information on Sodium 4-(2-methoxy-2-oxoethyl)benzene-1-sulfinate

Sodium 4-(2-methoxy-2-oxoethyl)benzene-1-sulfinate (CAS No. 2137535-13-6): A Comprehensive Overview in Modern Chemical Biology

Sodium 4-(2-methoxy-2-oxoethyl)benzene-1-sulfinate, identified by its CAS number 2137535-13-6, is a specialized sulfinate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif, presents a promising scaffold for the development of novel therapeutic agents. Its molecular architecture, featuring a benzene ring substituted with a sulfinate group and an ethyl ether moiety, makes it a versatile candidate for various biochemical applications.

The sulfinate functional group in Sodium 4-(2-methoxy-2-oxoethyl)benzene-1-sulfinate contributes to its reactivity and potential biological activity. Sulfonates are well-known for their ability to act as leaving groups in nucleophilic substitution reactions, making this compound a valuable intermediate in synthetic organic chemistry. Furthermore, the presence of the methoxy and oxoethyl groups introduces additional layers of complexity, which can influence its interactions with biological targets.

In recent years, there has been growing interest in sulfinate derivatives due to their diverse pharmacological properties. Research has demonstrated that sulfonate-containing compounds often exhibit inhibitory effects on various enzymes and receptors, making them attractive for drug discovery. For instance, studies have shown that sulfonates can modulate the activity of carbonic anhydrase, an enzyme involved in numerous physiological processes. The structural features of Sodium 4-(2-methoxy-2-oxoethyl)benzene-1-sulfinate suggest that it may possess similar inhibitory capabilities, although further investigation is required to fully elucidate its biological profile.

The synthesis of Sodium 4-(2-methoxy-2-oxoethyl)benzene-1-sulfinate involves multi-step organic transformations, including sulfonylation and etherification reactions. The precise control of reaction conditions is crucial to achieving high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These techniques not only enhance the synthetic route but also allow for the introduction of additional functional groups, expanding the potential applications of this compound.

The pharmaceutical industry has shown particular interest in sulfinate derivatives due to their potential therapeutic benefits. Preliminary studies have indicated that compounds with similar structures to Sodium 4-(2-methoxy-2-oxoethyl)benzene-1-sulfinate may have applications in treating inflammatory diseases and neurological disorders. The ability of sulfonates to interact with biological targets at the molecular level makes them promising candidates for drug development. Additionally, their favorable pharmacokinetic properties, such as good solubility and stability, further enhance their appeal as therapeutic agents.

In conclusion, Sodium 4-(2-methoxy-2-oxoethyl)benzene-1-sulfinate (CAS No. 2137535-13-6) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable compound for further study. As research continues to uncover new applications for sulfinate derivatives, compounds like this one are likely to play a crucial role in the development of innovative treatments for various diseases.